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Compound of Interest

Compound Name: beta-Lysine

Cat. No.: B1680149 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of beta-lysine (3,6-diaminohexanoic acid),

an isomer of the essential amino acid lysine. This document is intended for researchers,

scientists, and professionals in drug development, offering a centralized resource on its

chemical properties, synthesis, and biological significance.

Core Chemical Properties and CAS Number
Beta-lysine, identified by the CAS Number 4299-56-3, possesses distinct chemical

characteristics that differentiate it from its alpha-isomer.[1] A summary of its key quantitative

properties is presented in the table below. It is important to note that while some of these

values have been experimentally determined, others are based on computational models and

should be considered as such.
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Property Value Source

CAS Number 4299-56-3 [1]

Molecular Formula C₆H₁₄N₂O₂ [1][2]

Molecular Weight 146.19 g/mol [1][2]

pKa (Carboxyl Group) ~4.25 (Computed) [3]

pKa (Amino Groups) ~10.04, ~10.71 (Computed) [3]

Isoelectric Point (pI)

Calculated to be basic, but a

precise experimental value is

not readily available. The pI of

alpha-lysine is 9.74.

[4]

Solubility in Water

Highly soluble. Alpha-lysine

has a solubility of >100 g/100

mL at 25°C.

[5]

Solubility in Organic Solvents

Generally insoluble in nonpolar

organic solvents. Slightly

soluble in ethanol.

[5]

Experimental Protocols: Synthesis of Beta-Lysine
The chemical synthesis of beta-lysine can be achieved through various methods. Below is a

representative protocol for the synthesis of racemic beta-lysine, adapted from established

methodologies for beta-amino acid synthesis.

Objective: To synthesize (±)-β-Lysine.

Materials:

Starting material (e.g., a suitable protected glutamic acid derivative)

Appropriate protecting group reagents (e.g., Boc anhydride)

Reducing agents (e.g., Lithium aluminum hydride)
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Reagents for amino group introduction (e.g., via a Curtius or Hofmann rearrangement)

Solvents (e.g., THF, dichloromethane, water)

Acids and bases for pH adjustment and deprotection (e.g., HCl, TFA)

Purification materials (e.g., silica gel for chromatography, ion-exchange resin)

Methodology:

Protection of the starting material: The carboxylic acid and amino groups of the starting

material are protected to prevent unwanted side reactions. For example, the amino group

can be protected with a Boc group and the carboxylic acid as a methyl ester.

Reduction and functional group transformation: The protected starting material undergoes a

series of reactions to introduce the second amino group at the beta position. This can involve

reduction of a carboxylic acid to an alcohol, conversion of the alcohol to a leaving group, and

subsequent displacement with an azide, followed by reduction to the amine.

Deprotection: The protecting groups are removed under appropriate conditions (e.g.,

acidolysis with TFA for Boc groups and saponification for the ester).

Purification: The final product is purified using techniques such as ion-exchange

chromatography to yield (±)-β-lysine.

Note: This is a generalized protocol. The specific reagents, reaction conditions, and purification

methods may vary depending on the chosen synthetic route. For a detailed, specific synthesis,

please refer to specialized organic synthesis literature.

Biological Significance and Signaling Pathway
Beta-lysine plays a crucial role in the biosynthesis of certain natural products, most notably the

streptothricin group of antibiotics, which includes nourseothricin.[6][7] The biosynthesis of the

poly-beta-lysine chain in nourseothricin is a key pathway involving this amino acid.

Nourseothricin Biosynthesis Pathway
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The following diagram illustrates the initial steps of the nourseothricin biosynthesis pathway,

highlighting the activation and incorporation of beta-lysine.
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Caption: Activation and incorporation of beta-lysine in nourseothricin biosynthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Beta-Lysine: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680149#beta-lysine-cas-number-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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